4-Cyclopropoxy-2-methoxy-1-nitrobenzene

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxy-1-nitrobenzene
• InChI: InChI=1S/C10H11NO4/c1-14-10-6-8(15-7-2-3-7)4-5-9(10)11(12)13/h4-7H,2-3H2,1H3
• InChI Key: MVBZOPSPPONRHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)OC2CC2)[N+](=O)[O-]

Description

4-Cyclopropoxy-2-methoxy-1-nitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with a nitro group (-NO₂) at position 1, a methoxy group (-OCH₃) at position 2, and a cyclopropoxy group (-O-C₃H₅) at position 2. This compound is of interest in organic synthesis and pharmaceutical research due to its unique electronic and steric properties imparted by the electron-withdrawing nitro group and the bulky cyclopropoxy substituent. Its structural complexity makes it a candidate for studying substituent effects on reactivity and stability in aromatic systems.

Preparation Methods

The synthesis of 4-Cyclopropoxy-2-methoxy-1-nitrobenzene typically involves multiple steps:

Friedel-Crafts Acylation: This step introduces an acyl group to the benzene ring.

Clemmensen Reduction: The acyl group is then converted to an alkane.

These steps require specific reaction conditions, such as the presence of catalysts and controlled temperatures, to ensure the desired product is obtained.

Chemical Reactions Analysis

4-Cyclopropoxy-2-methoxy-1-nitrobenzene undergoes various chemical reactions, including:

Oxidation: This reaction can convert the methoxy group to a carboxylic acid.

Reduction: The nitro group can be reduced to an amine.

Substitution: Electrophilic aromatic substitution reactions can occur, where the nitro and methoxy groups direct the incoming electrophile to specific positions on the benzene ring.

Common reagents used in these reactions include nitric acid for nitration and reducing agents like hydrogen gas in the presence of a catalyst for reduction.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-1-nitrobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Its derivatives may be studied for their biological activity.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-Cyclopropoxy-2-methoxy-1-nitrobenzene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The nitro group can participate in redox reactions, while the methoxy and cyclopropoxy groups can influence the compound’s binding affinity and specificity to its targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 4-cyclopropoxy-2-methoxy-1-nitrobenzene, we compare it with structurally or functionally related nitroaromatic compounds, such as nitrobenzene, nitroaniline isomers, and other substituted nitrobenzenes. The evidence provided (SPEX CertiPrep catalog data) includes nitrobenzene and nitroaniline derivatives, which serve as foundational analogs for this analysis .

Table 1: Key Structural and Functional Comparisons

Compound	Substituents	Key Properties (Inferred/General)	Catalog Info (SPEX CertiPrep)
4-Cyclopropoxy-2-methoxy-1-nitrobenzene	-NO₂ (1), -OCH₃ (2), -O-C₃H₅ (4)	High steric hindrance; moderate solubility in polar aprotic solvents	Not listed in provided sources
Nitrobenzene	-NO₂ (1)	Simple structure; high electron-withdrawing effect; low solubility in water	Catalog#: BIG-BN-2 (1 mL @ 2,000 µg/mL in methylene chloride:benzene)
4-Nitroaniline	-NO₂ (1), -NH₂ (4)	Enhanced resonance stabilization; reactivity in electrophilic substitution	Catalog#: BIG-BN-2-5 (5 mL @ 2,000 µg/mL)
2-Methoxy-1-nitrobenzene	-NO₂ (1), -OCH₃ (2)	Reduced steric hindrance; improved solubility in organic solvents	Not listed in provided sources

Key Findings:

Steric and Electronic Effects: The cyclopropoxy group in 4-cyclopropoxy-2-methoxy-1-nitrobenzene introduces significant steric hindrance compared to simpler analogs like nitrobenzene or 4-nitroaniline. This may reduce its reactivity in nucleophilic substitution reactions but enhance stability under thermal stress.

Solubility and Stability: Nitrobenzene and nitroaniline derivatives listed in the SPEX CertiPrep catalog are formulated in methylene chloride:benzene mixtures at 2,000 µg/mL, suggesting compatibility with non-polar solvents . By analogy, 4-cyclopropoxy-2-methoxy-1-nitrobenzene may exhibit similar solubility trends but with lower miscibility due to its bulkier substituents.

Synthetic Utility: Unlike nitroanilines (which are prone to diazotization), 4-cyclopropoxy-2-methoxy-1-nitrobenzene lacks an amino group, limiting its use in azo coupling reactions. However, the nitro group remains a versatile handle for reduction to amines or further functionalization.

Limitations of Available Evidence

The provided SPEX CertiPrep data focuses on catalog availability rather than detailed physicochemical or spectroscopic properties. For example:

• No melting/boiling points, UV-Vis spectra, or NMR data are included for 4-cyclopropoxy-2-methoxy-1-nitrobenzene or its analogs.
• Reactivity comparisons (e.g., kinetic studies) are absent in the sources.